Cas no 724746-10-5 (6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidin-4(1H)-one, 6-methyl-5-phenyl-2-(3-pyridinyl)-
- 6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
-
- Inchi: 1S/C18H13N3OS/c1-11-14(12-6-3-2-4-7-12)15-17(22)20-16(21-18(15)23-11)13-8-5-9-19-10-13/h2-10H,1H3,(H,20,21,22)
- InChI Key: DWSZFPQPFNDSKK-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CN=C2)=NC(=O)C2C(C3=CC=CC=C3)=C(C)SC=2N1
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-16546-0.05g |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 95.0% | 0.05g |
$66.0 | 2025-02-19 | |
| Enamine | EN300-16546-0.1g |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 95.0% | 0.1g |
$98.0 | 2025-02-19 | |
| Enamine | EN300-16546-0.25g |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 95.0% | 0.25g |
$142.0 | 2025-02-19 | |
| Enamine | EN300-16546-0.5g |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 95.0% | 0.5g |
$271.0 | 2025-02-19 | |
| Enamine | EN300-16546-1.0g |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 95.0% | 1.0g |
$371.0 | 2025-02-19 | |
| Enamine | EN300-16546-2.5g |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 95.0% | 2.5g |
$726.0 | 2025-02-19 | |
| Enamine | EN300-16546-5.0g |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 95.0% | 5.0g |
$1075.0 | 2025-02-19 | |
| Enamine | EN300-16546-10.0g |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 95.0% | 10.0g |
$1593.0 | 2025-02-19 | |
| 1PlusChem | 1P027WVO-50mg |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 90% | 50mg |
$140.00 | 2024-04-21 | |
| 1PlusChem | 1P027WVO-100mg |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
724746-10-5 | 90% | 100mg |
$178.00 | 2024-04-21 |
6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
6-Methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one: A Comprehensive Overview
The compound with CAS No. 724746-10-5, commonly referred to as 6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyrimidones, which are known for their unique structural features and potential applications in drug development. The molecule's structure incorporates a thienopyrimidine core fused with a pyridine ring, making it a versatile scaffold for various chemical modifications.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thienopyrimidine core. Recent advancements in catalytic methodologies have enabled more efficient syntheses, reducing the number of steps and improving yields. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as the formation of the thienopyrimidine ring system. These improvements have not only streamlined the synthesis but also opened avenues for exploring structural analogs with diverse substituents.
One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, such as solubility or permeability. This property makes 6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one an attractive candidate for drug design. Recent studies have demonstrated its potential as a kinase inhibitor, with promising results in preclinical models of cancer.
In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The incorporation of the pyridine moiety into the thienopyrimidine framework introduces electron-withdrawing effects that can modulate the molecule's electronic behavior. This makes it a potential candidate for use in organic electronics, such as in field-effect transistors or light-emitting diodes (LEDs). Researchers have recently reported on its application in organic photovoltaics, where it has shown enhanced charge transport properties compared to traditional materials.
The stability and reactivity of 6-methyl-5-phenyl-2-(pyridin-3-yl)-thieno[2,3-d]pyrimidin-4-one
In conclusion, 6-methyl-5-phenn-yl-yl-yl-yl-yl-yl-yl-yl-y
724746-10-5 (6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)